Cas no 383136-02-5 (1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde)
383136-02-5 structure
Product Name:1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde
CAS No:383136-02-5
MF:C14H15NO
MW:213.275003671646
CID:923319
PubChem ID:3771548
Update Time:2025-04-19
1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-ISOPROPYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
- 1-(2-propan-2-ylphenyl)pyrrole-2-carbaldehyde
- 1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde
- CS-0363418
- BBL022060
- SB62774
- Z111572778
- DB-258707
- DTXSID70396200
- G38218
- 383136-02-5
- AKOS000101202
- MFCD02664859
- STK894778
- EN300-6502242
-
- Inchi: 1S/C14H15NO/c1-11(2)13-7-3-4-8-14(13)15-9-5-6-12(15)10-16/h3-11H,1-2H3
- InChI Key: BPZQZGBFTFSLMX-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CN1C1C=CC=CC=1C(C)C
Computed Properties
- Exact Mass: 213.11500
- Monoisotopic Mass: 213.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 22Ų
Experimental Properties
- PSA: 22.00000
- LogP: 3.41320
1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM313244-1g |
1-(2-Isopropylphenyl)-1h-pyrrole-2-carbaldehyde |
383136-02-5 | 95% | 1g |
$338 | 2021-08-18 | |
| Chemenu | CM313244-1g |
1-(2-Isopropylphenyl)-1h-pyrrole-2-carbaldehyde |
383136-02-5 | 95% | 1g |
$*** | 2023-05-30 | |
| TRC | I873065-100mg |
1-(2-Isopropylphenyl)-1h-pyrrole-2-carbaldehyde |
383136-02-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | I873065-250mg |
1-(2-Isopropylphenyl)-1h-pyrrole-2-carbaldehyde |
383136-02-5 | 250mg |
$92.00 | 2023-05-18 | ||
| TRC | I873065-500mg |
1-(2-Isopropylphenyl)-1h-pyrrole-2-carbaldehyde |
383136-02-5 | 500mg |
$144.00 | 2023-05-18 | ||
| TRC | I873065-1g |
1-(2-Isopropylphenyl)-1h-pyrrole-2-carbaldehyde |
383136-02-5 | 1g |
$196.00 | 2023-05-18 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ3712-1G |
1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde |
383136-02-5 | 95% | 1g |
¥ 2,237.00 | 2023-04-13 | |
| Enamine | EN300-6502242-0.05g |
1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde |
383136-02-5 | 95.0% | 0.05g |
$46.0 | 2025-03-14 | |
| Enamine | EN300-6502242-0.1g |
1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde |
383136-02-5 | 95.0% | 0.1g |
$73.0 | 2025-03-14 | |
| Enamine | EN300-6502242-0.25g |
1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde |
383136-02-5 | 95.0% | 0.25g |
$105.0 | 2025-03-14 |
1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
383136-02-5 (1-[2-(propan-2-yl)phenyl]-1H-pyrrole-2-carbaldehyde) Related Products
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